Cas no 1797694-28-0 (1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea)

• Product Name: 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea
• CAS No: 1797694-28-0
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5374050
• Update Time: 2025-05-26

1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea

• Inchi： 1S/C19H24N2O4/c1-23-16-9-7-14(8-10-16)12-20-19(22)21-13-18(25-3)15-5-4-6-17(11-15)24-2/h4-11,18H,12-13H2,1-3H3,(H2,20,21,22)
• InChI Key： UPPFERYMARVYAI-UHFFFAOYSA-N
• SMILES： N(CC(OC)C1=CC=CC(OC)=C1)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 344.174
• Monoisotopic Mass: 344.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2

Additional information on 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea

Comprehensive Analysis of 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea (CAS No. 1797694-28-0)

The compound 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea (CAS No. 1797694-28-0) is a synthetic urea derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. With the increasing demand for novel therapeutic agents, researchers are exploring the potential of urea-based compounds like this one for their bioactivity and selectivity. The presence of multiple methoxy groups in its structure enhances its solubility and interaction with biological targets, making it a promising candidate for further study.

In recent years, the scientific community has shown a growing interest in small-molecule modulators and their applications in drug discovery. The compound 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea fits into this category, as its structure suggests potential interactions with enzymes and receptors. Researchers are particularly intrigued by its possible role in signal transduction pathways, which are critical in diseases like cancer and metabolic disorders. This aligns with the current trend of targeting protein-protein interactions for therapeutic development.

The synthesis of 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea involves multi-step organic reactions, often starting from readily available methoxy-substituted phenyl precursors. The compound's urea linkage is a key feature, as it can form hydrogen bonds with biological macromolecules, enhancing its binding affinity. This characteristic is particularly relevant in the context of fragment-based drug design, a popular strategy in modern medicinal chemistry. The compound's CAS No. 1797694-28-0 serves as a unique identifier, ensuring accurate referencing in databases and publications.

From an analytical perspective, the compound's purity and stability are critical for reliable research outcomes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea. These methods help confirm its molecular structure and assess its suitability for further biological testing. The compound's methoxy-rich nature also makes it amenable to derivatization, opening doors for the development of analogs with improved properties.

The potential applications of 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea extend beyond pharmaceuticals. Its structural motifs are being investigated for use in material science, particularly in the design of organic semiconductors and supramolecular assemblies. The compound's ability to participate in non-covalent interactions makes it a valuable building block for functional materials. This interdisciplinary relevance highlights the versatility of urea-based compounds in addressing contemporary scientific challenges.

As the demand for targeted therapies and precision medicine grows, compounds like 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea are likely to play a pivotal role. Their modular synthesis and tunable properties align with the principles of rational drug design, a cornerstone of modern pharmacology. Future research may explore its efficacy in enzyme inhibition or as a scaffold for combinatorial chemistry, further expanding its utility in scientific and industrial settings.

In summary, 1-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3-[(4-methoxyphenyl)methyl]urea (CAS No. 1797694-28-0) represents a fascinating example of how urea derivatives can bridge the gap between chemistry and biology. Its structural features, synthetic accessibility, and potential applications make it a compound of enduring interest. As research continues to uncover its full capabilities, this molecule may well become a cornerstone in the development of next-generation therapeutic agents and advanced materials.